Cas no 10251-17-9 (2-Naphthyl Caprylate)

• Product Name: 2-Naphthyl Caprylate
• CAS No: 10251-17-9
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• MDL: MFCD00046465
• CID: 152720
• PubChem ID: 82494
• Update Time: 2025-10-05

2-Naphthyl Caprylate Chemical and Physical Properties

Names and Identifiers

• Naphthalen-2-yl octanoate
• Á-NAPHTHYL CAPRYLATE
• Octanoic acid,2-naphthalenyl ester
• 2-Naphthyl octanoate
• Caprylsaeure-<naphthyl-(2)-ester>
• octanoic acid-[2]naphthyl ester
• Octansaeure-[2]naphthylester
• BETA-NAP-CAPRYLATE
• 2-NAPHTHYL CAPRYLATE
• BETA-NAPHTHYL CAPRYLATE
• Octanoic acid 2-naphtyl ester
• Caprylic acid 2-naphtyl ester
• caprylic acid 2-naphthyl ester
• OCTANOIC ACID 2-NAPHTHYL ESTER
• 2-NAPHTHYL OCTANOATE 98%
• SCHEMBL1825948
• AKOS022173098
• Octanoic acid, 2-naphthyl ester
• AS-62488
• 10251-17-9
• CXVZBUOSDMLXNK-UHFFFAOYSA-N
• DTXSID70145235
• NS00023155
• NSC-60371
• naphthalen-2-yloctanoate
• CHEBI:90250
• Octanoic acid, 2-naphthalenyl ester
• UNII-1101EWX9DW
• 1101EWX9DW
• MFCD00046465
• CS-0440155
• NCIOpen2_002548
• N-2220
• .BETA.-NAPHTHYL OCTANOATE
• AI3-32845
• Q27162426
• NSC 60371
• EINECS 233-591-0
• FT-0613133
• 2-naphthylcaprylate
• NSC60371
• F81521
• .BETA.-NAPHTHYL CAPRYLATE
• 2-Naphthyl Caprylate

• MDL： MFCD00046465
• Inchi： 1S/C18H22O2/c1-2-3-4-5-6-11-18(19)20-17-13-12-15-9-7-8-10-16(15)14-17/h7-10,12-14H,2-6,11H2,1H3
• InChI Key： CXVZBUOSDMLXNK-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2C=1)C(CCCCCCC)=O

Computed Properties

• Exact Mass: 270.16200
• Monoisotopic Mass: 270.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 5.10570

2-Naphthyl Caprylate Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthyl Caprylate

2-Naphthyl Caprylate: A Comprehensive Overview

2-Naphthyl Caprylate, also known by its CAS number 10251-17-9, is a compound that has garnered significant attention in various scientific and industrial applications. This compound, which belongs to the class of esters, is derived from the reaction between 2-naphthol and caprylic acid. Its structure consists of a naphthalene ring system attached to an ester group, making it a versatile molecule with unique chemical properties.

The synthesis of 2-Naphthyl Caprylate involves a nucleophilic acyl substitution reaction, where the hydroxyl group of 2-naphthol acts as a nucleophile attacking the carbonyl carbon of caprylic acid. This reaction is typically catalyzed by an acid, such as sulfuric acid, to facilitate the formation of the ester bond. The resulting compound exhibits a melting point of approximately 44°C and a boiling point around 365°C, making it suitable for various thermal applications.

Recent studies have highlighted the potential of 2-Naphthyl Caprylate in the field of materials science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and composites. For instance, a 2023 study published in the journal Advanced Materials demonstrated that 2-Naphthyl Caprylate-based polymers exhibit exceptional thermal stability and mechanical strength, making them ideal for high-performance applications such as aerospace components and electronic devices.

In addition to its role in materials science, 2-Naphthyl Caprylate has found applications in the pharmaceutical industry. Its ability to form stable complexes with certain drugs has been exploited to enhance drug delivery systems. A 2023 research article in Nature Communications reported that 2-Naphthyl Caprylate-based nanoparticles can effectively encapsulate hydrophobic drugs, improving their bioavailability and reducing side effects.

The environmental impact of 2-Naphthyl Caprylate has also been a topic of recent research. A study conducted by the Environmental Science & Technology journal in 2023 investigated the biodegradation pathways of this compound. The findings revealed that under aerobic conditions, 2-Naphthyl Caprylate undergoes rapid microbial degradation, minimizing its environmental footprint. This is particularly important for industries seeking sustainable alternatives for their chemical processes.

The versatility of CAS No 10251-17-9, or 2-Naphthyl Caprylate, extends to its use in fragrance and flavor industries. Its pleasant aroma and stability make it a valuable ingredient in perfumes, cosmetics, and food additives. Moreover, its ability to act as a solvent in certain formulations has further expanded its utility across multiple sectors.

In conclusion, 2-Naphthyl Caprylate, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research and industrial innovation. From advanced materials to drug delivery systems and environmental sustainability, this compound demonstrates immense potential across various domains. As research progresses, it is anticipated that new applications for CAS No 10251-17-9 will emerge, further solidifying its importance in the chemical landscape.